
Personal protective equipment for handling 3-
Amino-5-bromo-2-hydroxypyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Amino-5-bromo-2-

hydroxypyridine

Cat. No.: B113389 Get Quote

Essential Safety and Handling Guide for 3-Amino-5-
bromo-2-hydroxypyridine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Amino-5-bromo-2-
hydroxypyridine (CAS No: 98786-86-8). Adherence to these protocols is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
3-Amino-5-bromo-2-hydroxypyridine is classified as a hazardous chemical.[1] It is known to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2][3]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound to prevent exposure.

[1][2]

Protection Type Required Equipment Standards & Specifications

Eye/Face Protection
Chemical safety goggles or a

face shield.

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.

Wear appropriate protective

gloves and clothing.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if exposure limits are

exceeded or if irritation is

experienced. Use a

particulates filter conforming to

EN 143.[1]

Operational and Disposal Plans
A systematic approach to handling, from initial preparation to final disposal, is critical for safety.

Experimental Protocol: Safe Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Before starting, ensure all necessary PPE is correctly donned.

2. Handling the Compound:

Avoid generating dust.[1]
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Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2] Some

sources recommend refrigeration.[1]

Store locked up.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate action is vital in case of accidental exposure or spillage.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if symptoms occur.[1][2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

If skin irritation persists, get medical advice.[1]

[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a POISON CENTER or doctor if you

feel unwell.[1][2]

Spill Cleanup:

Evacuate personnel to a safe area.

Wear full PPE, including respiratory protection.

Avoid dust formation.

Sweep up the material and place it into a suitable, labeled disposal container.

Clean the spill area thoroughly with soap and water.

Prevent the spilled product from entering drains.[2]

Disposal Plan
Disposal of 3-Amino-5-bromo-2-hydroxypyridine and its container must be done in

accordance with local, state, and federal regulations.
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The substance should be disposed of at an approved waste disposal plant.[1][2] Do not

dispose of it with household waste.

Visual Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling 3-Amino-5-bromo-2-
hydroxypyridine.

Safe Handling Workflow: 3-Amino-5-bromo-2-hydroxypyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. aksci.com [aksci.com]

3. 3-amino-5-bromo-1H-pyridin-2-one | C5H5BrN2O | CID 13434515 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-Amino-5-
bromo-2-hydroxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113389#personal-protective-equipment-for-handling-
3-amino-5-bromo-2-hydroxypyridine]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3850EE_SDS.pdf
https://www.benchchem.com/product/b113389?utm_src=pdf-body
https://www.benchchem.com/product/b113389?utm_src=pdf-body
https://www.benchchem.com/product/b113389?utm_src=pdf-body-img
https://www.benchchem.com/product/b113389?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3850EE_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/13434515
https://pubchem.ncbi.nlm.nih.gov/compound/13434515
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b113389#personal-protective-equipment-for-handling-3-amino-5-bromo-2-hydroxypyridine
https://www.benchchem.com/product/b113389#personal-protective-equipment-for-handling-3-amino-5-bromo-2-hydroxypyridine
https://www.benchchem.com/product/b113389#personal-protective-equipment-for-handling-3-amino-5-bromo-2-hydroxypyridine
https://www.benchchem.com/product/b113389#personal-protective-equipment-for-handling-3-amino-5-bromo-2-hydroxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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